5-ethyl-4-methyl-2-Pyrrolidinone

• CAS No.: 179683-99-9
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: 5-ethyl-4-methylpyrrolidin-2-one
• InChI: InChI=1S/C7H13NO/c1-3-6-5(2)4-7(9)8-6/h5-6H,3-4H2,1-2H3,(H,8,9)
• InChI Key: DCEXOMXZGQYLOI-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(CC(=O)N1)C

Description

5-ethyl-4-methyl-2-Pyrrolidinone is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.0 g (21 mmol) of methyl 3-methyl-4-nitrohexanoate (from step A) in 20 mL of EtOH containing 0.4 g of PtO2 was hydrogenated on a Parr apparatus for 3 days. The catalyst was filtered and washed with EtOH and the filtrate was concentrated. Vacuum distillation of the residue furnished 1.6 g (61%) of the title compound: bp 102°-107° C./2 mm.